Cas no 1365942-69-3 (5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one)

• Product Name: 5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one
• CAS No: 1365942-69-3
• MF: C₅H₉N₃O₂S
• MW: 175.208859205246
• CID: 5169535
• Update Time: 2025-06-12

5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one
• 1,2,4-Thiadiazol-3(2H)-one, 5-amino-2-(2-methoxyethyl)-

• Inchi： 1S/C5H9N3O2S/c1-10-3-2-8-5(9)7-4(6)11-8/h2-3H2,1H3,(H2,6,7,9)
• InChI Key： FLFYJEKIUUDCJR-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=O)N1CCOC

Additional information on 5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one

Introduction to 5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one (CAS No. 1365942-69-3)

5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one (CAS No. 1365942-69-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The chemical structure of 5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one is characterized by a thiadiazole ring system substituted with an amino group at the 5-position and a 2-methoxyethyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent research has focused on the synthesis and biological evaluation of 5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one. A study published in the Journal of Medicinal Chemistry highlighted the compound's potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the compound exhibited significant inhibition of bacterial growth at low micromolar concentrations, suggesting its potential as a novel antibacterial agent.

In addition to its antimicrobial properties, 5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one has also shown promise in cancer research. A study conducted by a team of scientists at the National Cancer Institute demonstrated that the compound effectively inhibited the proliferation of human breast cancer cells in vitro. The mechanism of action was attributed to the compound's ability to induce apoptosis and disrupt cell cycle progression.

The pharmacokinetic properties of 5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one have been investigated to assess its suitability for therapeutic use. Preliminary studies indicate that the compound has favorable solubility and stability profiles, which are essential for effective drug delivery. Furthermore, in vivo studies in animal models have shown that the compound is well-tolerated and exhibits low toxicity at therapeutic doses.

The potential applications of 5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one extend beyond its antimicrobial and anticancer activities. Researchers are exploring its use in other therapeutic areas, such as anti-inflammatory and antiviral treatments. A recent study published in the Journal of Inflammation Research reported that the compound effectively reduced inflammation in a murine model of colitis. The anti-inflammatory effects were attributed to its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways.

The synthesis of 5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one has been optimized using various synthetic routes to improve yield and purity. One common method involves the reaction of 5-amino-[1,2,4]thiadiazole with 2-bromoethyl methyl ether under basic conditions. This approach has been shown to produce high yields of the desired product with minimal side reactions.

In conclusion, 5-Amino-2-(2-methoxy-ethyl)-[1,2,4]thiadiazol-3-one (CAS No. 1365942-69-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in various medical fields.